Cas no 141232-84-0 (2-Cyclobutene-1-carboxylicacid, 1-formyl-, methyl ester)

• Product Name: 2-Cyclobutene-1-carboxylicacid, 1-formyl-, methyl ester
• CAS No: 141232-84-0
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 101781
• Update Time: 2024-01-24

2-Cyclobutene-1-carboxylicacid, 1-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutene-1-carboxylicacid, 1-formyl-, methyl ester
• 2-Cyclobutene-1-carboxylic acid, 1-formyl-, methyl ester (9CI)

• Inchi： 1S/C7H8O3/c1-10-6(9)7(5-8)3-2-4-7/h2-3,5H,4H2,1H3
• InChI Key： UBFSFHLYXPBLSU-UHFFFAOYSA-N
• SMILES： C1(C=O)(C(OC)=O)CC=C1

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• PSA: 43.37